2-Chloro-5-nitro-n-(pyridyl)benzamide
Description
Properties
Molecular Formula |
C12H8ClN3O3 |
|---|---|
Molecular Weight |
277.66 g/mol |
IUPAC Name |
2-chloro-5-nitro-N-pyridin-2-ylbenzamide |
InChI |
InChI=1S/C12H8ClN3O3/c13-10-5-4-8(16(18)19)7-9(10)12(17)15-11-3-1-2-6-14-11/h1-7H,(H,14,15,17) |
InChI Key |
AOEJOAJTOWYAFP-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=NC(=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl |
Synonyms |
2-chloro-5-nitro-N-(pyridyl)benzamide ClNP-benzamide |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structural Analogs
Table 1: Key Structural and Functional Differences
Potency and Selectivity
- PPARα vs. PPARγ Specificity: The primary compound selectively antagonizes PPARα, while T0070907 (structurally identical but referenced as a PPARγ antagonist) modulates PPARγ, highlighting the impact of cellular context on target specificity . 8d, a PPARγ agonist, demonstrates that minor structural changes (e.g., imidazo[1,2-a]pyridine substitution) can switch activity from antagonism to agonism .
Irreversibility :
Physicochemical and Pharmacokinetic Properties
Table 2: Physicochemical Comparison
| Compound Name | Molecular Weight (g/mol) | Solubility | CCS (Ų) [M+H]+ | Key Substituents |
|---|---|---|---|---|
| 2-Chloro-5-nitro-N-(pyridyl)benzamide | 277.66 | DMSO-soluble | 166.3 | Cl, NO₂, pyridin-4-yl |
| T0070907 | 277.66 | Similar profile | N/A | Cl, NO₂, pyridin-4-yl |
| 8d | 377.81 | Not reported | N/A | Imidazo[1,2-a]pyridine, phenyl |
| Rip-B | 315.36 | Ethanol-soluble | N/A | 3,4-Dimethoxyphenethyl |
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